Cas no 845616-61-7 (Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-)
845616-61-7 structure
Product Name:Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-
CAS No:845616-61-7
MF:C12H12F3N3
MW:255.23899269104
CID:1824522
PubChem ID:43153495
Update Time:2025-04-21
Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-
- 2-Piperazin-1-yl-5-trifluoromethyl-benzonitrile
- 2-(1-Piperazinyl)-5-(trifluoromethyl)benzonitrile
- 845616-61-7
- SCHEMBL3920701
- DB-133141
- 2-(piperazin-1-yl)-5-(trifluoromethyl)benzonitrile
- GS1539
- AKOS009329165
- Z382723694
-
- Inchi: 1S/C12H12F3N3/c13-12(14,15)10-1-2-11(9(7-10)8-16)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
- InChI Key: QZIXISOXGLUTNN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C#N)C=1)N1CCNCC1)(F)F
Computed Properties
- Exact Mass: 255.09833188g/mol
- Monoisotopic Mass: 255.09833188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 39.1Ų
Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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